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Compound of Interest

Compound Name: Potassium hydride

Cat. No.: B1199103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the high-pressure synthesis of potassium

superhydride (KH₉), a novel hydrogen-rich material. The synthesis, characterization, and phase

transitions of this compound are detailed, offering a comprehensive resource for researchers in

materials science and related fields.

Introduction
The quest for high-temperature superconductors has led to the exploration of hydrogen-rich

materials under extreme pressures. Alkali metals, due to their simple electronic structure, are

promising candidates for forming such superhydrides. Theoretical calculations have predicted

the existence of various potassium polyhydrides at high pressures. Experimental investigations

have successfully synthesized potassium nonahydride (KH₉), revealing a complex phase

diagram and unique structural properties. This document outlines the key findings and

experimental methodologies for the synthesis and characterization of KH₉.

Quantitative Data Summary
The synthesis and stability of different phases of potassium superhydride are highly dependent

on pressure and temperature. The crystallographic data for the identified polymorphs are

summarized below.
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Table 1: Pressure-Temperature Conditions for KH₉
Synthesis and Phase Transitions

Process
Reactants/P
recursors

Pressure
(GPa)

Temperatur
e

Product(s) Notes

Synthesis of

KH₉-I
KH-II + H₂ > 17

Room

Temperature
KH₉-I

Reaction can

be

accelerated

with

temperature

(e.g., laser

heating).[1][2]

[3][4]

Phase

Transition to

KH₉-II

KH₉-I > 78

Room

Temperature

(accelerated

by laser

heating)

KH₉-II

KH₉-II

remains

stable up to

at least 100

GPa.[1][2][3]

[4]

Decompressi

on of KH₉-I
KH₉-I < 15

Room

Temperature
KH₉-I'

Results in a

symmetric

face-centered

cubic (fcc)

structure.[3]

Decompositio

n of KH₉-I'
KH₉-I' ~13

Room

Temperature
KH-II + H₂

Decompressi

on of KH₉-II
KH₉-II ~35

Room

Temperature

Partial

reversion to

KH₉-I

Table 2: Crystallographic Data for KH₉ Polymorphs
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Phase
Crystal
System

Space Group
Potassium
Sublattice

Key
Characteristic
s

KH₉-I Rhombohedral R-3m

Distorted face-

centered cubic

(fcc)

Exhibits ionic

character with K⁺

and H⁻ ions,

along with quasi-

molecular H₂

units.[1][2][3][4]

KH₉-II Hexagonal P6/mmm
Primitive simple

hexagonal

Also shows ionic

character with

K⁺, H⁻, and

quasi-molecular

H₂ units.[1][2][3]

[4]

KH₉-I' Cubic -
Face-centered

cubic (fcc)

A symmetric

structure formed

upon

decompression

of KH₉-I.[3]

Experimental Protocols
The synthesis and characterization of KH₉ are performed in situ at high pressures using a

diamond anvil cell (DAC).

Sample Preparation and Loading
Precursor Material: High-purity potassium metal (e.g., 99.75%, Alfa Aesar) is used as the

starting material.[3]

Inert Atmosphere: The loading of the potassium sample into the diamond anvil cell is

conducted in an inert argon atmosphere to prevent oxidation.[3]
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Hydrogen Loading: The DAC is then loaded with high-purity hydrogen gas, which serves as

both a reactant and a pressure-transmitting medium.

High-Pressure Synthesis
Compression: The sample chamber of the DAC, containing potassium and hydrogen, is

compressed to the desired pressure.

Formation of KH₉-I: Above 17 GPa at room temperature, KH-II (a high-pressure phase of

potassium hydride) reacts with hydrogen to form KH₉-I.[1][2][3][4]

Thermal Acceleration: The reaction can be significantly accelerated by laser heating the

sample.[3]

Formation of KH₉-II: To obtain the KH₉-II polymorph, the pressure is increased to above 78

GPa. Laser heating can be employed to facilitate the phase transition from KH₉-I to KH₉-II.[3]

In Situ Characterization
Synchrotron X-ray Diffraction (XRD): The crystal structure of the synthesized phases is

determined using in situ synchrotron X-ray powder diffraction. This technique provides

information on the lattice parameters and space group of the material under high pressure.

[1][2][3][4]

Raman Spectroscopy: In situ Raman spectroscopy is used to probe the vibrational modes of

the material. This is particularly useful for identifying the presence of quasi-molecular H₂

units within the crystal structure.[1][2][3][4]

Computational Analysis: Density Functional Theory (DFT) calculations are often used to

complement the experimental data, providing theoretical insights into the stability and

properties of the predicted phases.[1][2][3][4]

Visualization of Workflows and Phase Transitions
The following diagrams illustrate the experimental workflow and the pressure-induced phase

transitions of the potassium-hydrogen system.
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Caption: Experimental workflow for the synthesis of KH₉.
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Caption: Pressure-induced phase transitions of potassium superhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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